Cas no 743438-29-1 (2-Azabicyclo[3.1.0]hexane-2-ethanol,(1S,5R)-)

• Product Name: 2-Azabicyclo[3.1.0]hexane-2-ethanol,(1S,5R)-
• CAS No: 743438-29-1
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 560514
• Update Time: 2022-09-23

2-Azabicyclo[3.1.0]hexane-2-ethanol,(1S,5R)- Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[3.1.0]hexane-2-ethanol,(1S,5R)-
• 2-Azabicyclo[3.1.0]hexane-2-ethanol,(1S,5R)-(9CI)
• 2-Azabicyclo[3.1.0]hexane-2-ethanol, (1S,5R)-

• Inchi： 1S/C7H13NO/c9-4-3-8-2-1-6-5-7(6)8/h6-7,9H,1-5H2/t6-,7+/m1/s1
• InChI Key： JGTBJBHQSYRNLJ-RQJHMYQMSA-N
• SMILES： [C@@]12([H])[C@@]([H])(C1)CCN2CCO

Computed Properties

• Exact Mass: 127.1
• Monoisotopic Mass: 127.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5A^2